Cas no 1174069-03-4 (tert-butyl 3-formyl-5H,6H,7H,8H-1,2,4triazolo4,3-apyrazine-7-carboxylate)
1174069-03-4 structure
Product Name:tert-butyl 3-formyl-5H,6H,7H,8H-1,2,4triazolo4,3-apyrazine-7-carboxylate
CAS No:1174069-03-4
MF:C11H16N4O3
MW:252.269742012024
MDL:MFCD23135795
CID:1038368
PubChem ID:57786813
Update Time:2025-09-18
tert-butyl 3-formyl-5H,6H,7H,8H-1,2,4triazolo4,3-apyrazine-7-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-Butyl 3-formyl-5,6-dihydro-[1,2,4]triazolo[4,3-a]pyrazine-7(8H)-carboxylate
- tert-butyl 3-formyl-6,8-dihydro-5H-[1,2,4]triazolo[4,3-a]pyrazine-7-carboxylate
- tert-butyl 3-formyl-5H,6H,7H,8H-1,2,4triazolo4,3-apyrazine-7-carboxylate
- A893360
- 1174069-03-4
- CS-0272867
- DB-373603
- tert-Butyl3-formyl-5,6-dihydro-[1,2,4]triazolo[4,3-a]pyrazine-7(8H)-carboxylate
- DTXSID30727894
- 1,2,4-Triazolo[4,3-a]pyrazine-7(8H)-carboxylic acid, 3-formyl-5,6-dihydro-, 1,1-dimethylethyl ester
- EN300-1613337
- 3-Formyl-5,6-dihydro-8H-[1,2,4]triazolo[4,3-a]pyrazine-7-carboxylic acid tert-butyl ester
- tert-Butyl 3-formyl-5,6-dihydro[1,2,4]triazolo[4,3-a]pyrazine-7(8H)-carboxylate
- 1,1-Dimethylethyl 3-formyl-5,6-dihydro-1,2,4-triazolo[4,3-a]pyrazine-7(8H)-carboxylate
- E70311
- tert-butyl 3-formyl-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine-7-carboxylate
- SCHEMBL4400863
-
- MDL: MFCD23135795
- Inchi: 1S/C11H16N4O3/c1-11(2,3)18-10(17)14-4-5-15-8(6-14)12-13-9(15)7-16/h7H,4-6H2,1-3H3
- InChI Key: SURBHXJZUCWWOG-UHFFFAOYSA-N
- SMILES: O(C(N1CC2=NN=C(C=O)N2CC1)=O)C(C)(C)C
Computed Properties
- Exact Mass: 252.12200
- Monoisotopic Mass: 252.12224039g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 342
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 77.3Ų
Experimental Properties
- PSA: 77.32000
- LogP: 0.77920
tert-butyl 3-formyl-5H,6H,7H,8H-1,2,4triazolo4,3-apyrazine-7-carboxylate Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
tert-butyl 3-formyl-5H,6H,7H,8H-1,2,4triazolo4,3-apyrazine-7-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM168695-1g |
tert-Butyl 3-formyl-5,6-dihydro-[1,2,4]triazolo[4,3-a]pyrazine-7(8H)-carboxylate |
1174069-03-4 | 95% | 1g |
$*** | 2023-04-03 | |
| Alichem | A099001704-1g |
tert-Butyl 3-formyl-5,6-dihydro-[1,2,4]triazolo[4,3-a]pyrazine-7(8H)-carboxylate |
1174069-03-4 | 95% | 1g |
$550.00 | 2023-09-04 | |
| eNovation Chemicals LLC | D972505-1g |
tert-butyl 3-formyl-5,6-dihydro-[1,2,4]triazolo[4,3-a]pyrazine-7(8H)-carboxylate |
1174069-03-4 | 97% | 1g |
$700 | 2024-05-24 | |
| eNovation Chemicals LLC | D972505-5g |
tert-butyl 3-formyl-5,6-dihydro-[1,2,4]triazolo[4,3-a]pyrazine-7(8H)-carboxylate |
1174069-03-4 | 97% | 5g |
$1850 | 2024-05-24 | |
| eNovation Chemicals LLC | D972505-10g |
tert-butyl 3-formyl-5,6-dihydro-[1,2,4]triazolo[4,3-a]pyrazine-7(8H)-carboxylate |
1174069-03-4 | 97% | 10g |
$3000 | 2024-05-24 | |
| eNovation Chemicals LLC | D972505-25g |
tert-butyl 3-formyl-5,6-dihydro-[1,2,4]triazolo[4,3-a]pyrazine-7(8H)-carboxylate |
1174069-03-4 | 97% | 25g |
$5180 | 2024-05-24 | |
| Enamine | EN300-1613337-0.05g |
tert-butyl 3-formyl-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine-7-carboxylate |
1174069-03-4 | 0.05g |
$1056.0 | 2023-06-04 | ||
| Enamine | EN300-1613337-0.1g |
tert-butyl 3-formyl-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine-7-carboxylate |
1174069-03-4 | 0.1g |
$1106.0 | 2023-06-04 | ||
| Enamine | EN300-1613337-0.25g |
tert-butyl 3-formyl-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine-7-carboxylate |
1174069-03-4 | 0.25g |
$1156.0 | 2023-06-04 | ||
| Enamine | EN300-1613337-0.5g |
tert-butyl 3-formyl-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine-7-carboxylate |
1174069-03-4 | 0.5g |
$1207.0 | 2023-06-04 |
tert-butyl 3-formyl-5H,6H,7H,8H-1,2,4triazolo4,3-apyrazine-7-carboxylate Related Literature
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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